Dimethyl 3-cyanobenzene-1,2-dicarboxylate

• CAS No.: 103856-64-0
• Molecular Formula: C11H9NO4
• Molecular Weight: 219.19 g/mol
• IUPAC Name: dimethyl 3-cyanobenzene-1,2-dicarboxylate
• InChI: InChI=1S/C11H9NO4/c1-15-10(13)8-5-3-4-7(6-12)9(8)11(14)16-2/h3-5H,1-2H3
• InChI Key: IILWSDRORQNXFD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC(=C1C(=O)OC)C#N

Description

Dimethyl 3-cyanobenzene-1,2-dicarboxylate is a useful research compound. Its molecular formula is C11H9NO4 and its molecular weight is 219.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of methyl-3-amino-2-(methoxycarbonyl)benzoate (17.0 g, 81 mmol) in a mixture of concentrated HCl (44 ml) and water (440 ml) at 4° C. was added a solution of NaNO2 (6.73 g, 97 mmol) in water (25 ml) dropwise at 4–5° C. Stirring was continued for 30 min at 4° C. The mixture was then carefully neutralized with sat. sodium carbonate to pH 6. A stirred solution of CuCN (9.46 g, 105 mmol) and KCN (6.38 g, 105 mmol) in water (150 ml) was warmed to 60° C. The cold neutralized diazonium solution was then added in small portions at a time with vigorous stirring. The mixture was stirred at 60° C. for 1 hour and then cooled to room temperature. The mixture was extracted with dichloromethane (4×150 ml) and the combined dichloromethane extracts were washed with water (2×100 ml), brine (100 ml) and dried. The solvent was removed in vacuo and the product was purified by chromatography (dichloromethane) to afford 12.36 g (65%) of the product as a light yellow solid: 1H NMR (CDCl3) δ 8.19 (d, J=7.9 Hz, 1H), 7.89 (d, J=7.4 Hz, 1H), 7.64 (t, J=8.0 Hz, 1H), 4.03 (s, 3H), 3.94 (s, 3H).